Cas no 1909305-83-4 (3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride)

• Product Name: 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride
• CAS No: 1909305-83-4
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• MDL: MFCD29763115
• CID: 4628443
• PubChem ID: 121553783
• Update Time: 2025-05-20

3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylcyclopentyl)pyrrolidine hydrochloride
• 3-(2,2-dimethylcyclopentyl)pyrrolidine;hydrochloride
• Z2412196514
• 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride

• MDL： MFCD29763115
• Inchi： 1S/C11H21N.ClH/c1-11(2)6-3-4-10(11)9-5-7-12-8-9;/h9-10,12H,3-8H2,1-2H3;1H
• InChI Key： VADMZNMHWMDIRQ-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C1)C1CCCC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Topological Polar Surface Area: 12

Additional information on 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride

3-(2,2-Dimethylcyclopentyl)pyrrolidine Hydrochloride (CAS No. 1909305-83-4): An Overview of Its Properties and Applications

3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride (CAS No. 1909305-83-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, pharmacological activities, and recent research developments surrounding 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride.

The molecular structure of 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride is composed of a pyrrolidine ring substituted with a 2,2-dimethylcyclopentyl group. The presence of the cyclopentyl ring and the dimethyl substituents imparts unique conformational flexibility and lipophilicity to the molecule. These properties are crucial for its interactions with biological targets and contribute to its pharmacological profile.

In terms of chemical stability, 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride is generally stable under standard laboratory conditions. However, it is important to store it in a dry and cool environment to prevent degradation. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various experimental protocols.

The pharmacological activities of 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride have been extensively studied in recent years. One of the key areas of interest is its interaction with serotonin receptors. Research has shown that this compound exhibits high affinity for serotonin 5-HT_1A receptors, which are involved in regulating mood, anxiety, and cognitive functions. This property makes it a potential candidate for the treatment of psychiatric disorders such as depression and anxiety.

Beyond its serotonin receptor activity, 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride has also been investigated for its effects on other neurotransmitter systems. Studies have indicated that it can modulate dopamine and norepinephrine receptors, further expanding its therapeutic potential. These findings suggest that the compound may have a broad spectrum of applications in treating neurological disorders.

In preclinical studies, 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable distribution profile in animal models. These characteristics are essential for ensuring that the compound reaches its intended biological targets effectively. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential therapeutic applications of 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride are not limited to psychiatric disorders. Recent research has explored its use in pain management. Studies have shown that the compound can exert analgesic effects by modulating pain pathways in the central nervous system. This property makes it a promising candidate for developing novel pain relief medications.

In addition to its direct pharmacological effects, 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride has also been investigated as a tool compound in drug discovery research. Its unique structural features and biological activities make it a valuable probe for studying receptor-ligand interactions and signaling pathways. Researchers can use this compound to gain insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

The development of new drugs often involves extensive optimization of lead compounds to improve their efficacy and safety profiles. In this context, 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride serves as an excellent starting point for medicinal chemists to design more potent and selective analogs. By modifying the substituents on the pyrrolidine ring or the cyclopentyl group, researchers can fine-tune the pharmacological properties of the molecule to better suit specific therapeutic needs.

In conclusion, 3-(2,2-Dimethylcyclopentyl)pyrrolidine hydrochloride (CAS No. 1909305-83-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for addressing unmet medical needs in various fields.